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This technical guide provides a detailed overview of the crystal structure of sodium iodide.
While the dihydrate form (Nal-2H20) is known to exist, a comprehensive, publicly available
crystallographic dataset for this specific hydrate is not available in the current scientific
literature and crystallographic databases. Therefore, this guide will focus on the well-
characterized and extensively studied anhydrous sodium iodide (Nal), providing a complete
structural analysis as a key reference.

Introduction to Sodium lodide

Sodium iodide is an inorganic salt with the chemical formula Nal. It is a crucial compound in
various fields, including as a nutritional supplement, in organic synthesis, and in the production
of scintillation detectors. At room temperature, sodium iodide crystallizes from an aqueous
solution as the dihydrate, Nal-2H20, which has a monoclinic crystal system.[1] This dihydrate
loses its water of crystallization at temperatures above 65 °C to form the anhydrous salt.[2]

Crystallographic Data of Anhydrous Sodium lodide
(Nal)
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The crystal structure of anhydrous sodium iodide has been determined with high precision. It
adopts the rock salt crystal structure, which is a common structural motif for many alkali

halides.
Parameter Value Reference
Crystal System Cubic [1]
Space Group Fm-3m (No. 225)
Lattice Constant (a) 6.462 A (0.6462 nm) [1]
Unit Cell Volume 269.78 A3
Formula Units (2) 4
Calculated Density 3.67 g/lcm?3

Octahedral (6-coordinate) for

Coordination Geometry
both Na* and I~

Na-I Bond Length 3.231A [1]

Experimental Protocol for Crystal Structure
Determination

The determination of the crystal structure of anhydrous sodium iodide is typically achieved
through single-crystal X-ray diffraction. The following outlines a general experimental protocol

for such an analysis.

Crystal Growth

Single crystals of anhydrous sodium iodide suitable for X-ray diffraction can be grown from a
melt of the salt using methods such as the Kyropoulos or Stockbarger method.[1] Alternatively,
anhydrous crystals can be obtained by the controlled dehydration of sodium iodide dihydrate.

Data Collection

A suitable single crystal is mounted on a goniometer head of a diffractometer. The crystal is
then cooled to a stable low temperature (e.g., 100 K) to minimize thermal vibrations of the
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atoms. X-ray diffraction data is collected using a monochromatic X-ray source (e.g., Mo Ka
radiation, A = 0.71073 A). A series of diffraction images are collected as the crystal is rotated

through a range of angles.

Structure Solution and Refinement

The collected diffraction data is processed to yield a set of structure factors. The crystal
structure is then solved using direct methods or Patterson methods to determine the initial
positions of the atoms. The structural model is subsequently refined by least-squares methods,
which adjust the atomic positions and thermal parameters to minimize the difference between
the observed and calculated structure factors.

The workflow for a typical single-crystal X-ray diffraction experiment is illustrated in the diagram

below.
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Experimental workflow for crystal structure determination.

Visualization of the Anhydrous Sodium lodide
Crystal Structure

The crystal structure of anhydrous sodium iodide consists of a face-centered cubic (FCC)
lattice of iodide anions, with sodium cations occupying all of the octahedral interstitial sites.
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This arrangement results in a 6-coordinate octahedral geometry for both the sodium and iodide
ions.

The coordination environment of the sodium and iodide ions is depicted in the following
diagram.

Coordination of a sodium ion by six iodide ions.

Conclusion

While the detailed crystallographic parameters for sodium iodide dihydrate (Nal-2H20) are not
readily available in public databases, the crystal structure of anhydrous sodium iodide (Nal) is
well-established and serves as a fundamental example of the rock salt structure type. The data
and protocols presented in this guide provide a comprehensive overview for researchers and
professionals in the field. Further investigation into the crystal structure of the dihydrate form
would be a valuable contribution to the understanding of this important inorganic salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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